![molecular formula C8H11BrN2 B2885611 5-Bromo-4-methyl-2-propan-2-ylpyrimidine CAS No. 1495147-32-4](/img/structure/B2885611.png)
5-Bromo-4-methyl-2-propan-2-ylpyrimidine
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Description
5-Bromo-4-methyl-2-propan-2-ylpyrimidine is a chemical compound with the molecular formula C8H11BrN2 and a molecular weight of 215.09 .
Molecular Structure Analysis
The molecular structure of 5-Bromo-4-methyl-2-propan-2-ylpyrimidine consists of a pyrimidine ring substituted with a bromine atom, a methyl group, and an isopropyl group .Physical And Chemical Properties Analysis
5-Bromo-4-methyl-2-propan-2-ylpyrimidine has a predicted boiling point of 238.9±20.0 °C and a predicted density of 1.357±0.06 g/cm3 . Its pKa value is predicted to be 0.91±0.29 .Scientific Research Applications
Antiviral Activity
A study detailed the synthesis of 2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, derivatives of 5-bromopyrimidine, which showed marked inhibition against retrovirus replication in cell culture. Notably, these compounds exhibited poor activity against DNA viruses but were significantly effective against human immunodeficiency virus and Moloney murine sarcoma virus-induced cytopathicity, highlighting their potential in antiretroviral therapy (Hocková et al., 2003).
Synthesis of Nucleoside Analogues
Another application includes the synthesis of pseudouridine and 5-β-D-ribofuranosyluridine, demonstrating the versatility of 5-bromopyrimidines in nucleoside analogue production. This highlights its importance in the field of nucleic acids research and potential therapeutic applications (Brown et al., 1968).
Radiotherapeutic Agents in Cancer Treatment
Research on halogen-substituted pyrimidines, such as 5-bromouracil and 5-iodouracil, has shown their use as radiosensitizing agents in cancer treatment. These compounds' interaction with electrons leads to the formation of highly reactive radicals, which can contribute to their therapeutic effects (Kumar & Sevilla, 2017).
Antitumor Activity
The synthesis of glycinamide ribonucleotide formyltransferase inhibitors from pyrrolo[2,3-d]pyrimidines, starting with bromination of the methyl group on pyrimidine rings, showcases the role of bromopyrimidines in developing potent antitumor agents. These compounds exhibit selective inhibitory activities toward tumor cells, underscoring the potential for cancer therapy development (Deng et al., 2008).
properties
IUPAC Name |
5-bromo-4-methyl-2-propan-2-ylpyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrN2/c1-5(2)8-10-4-7(9)6(3)11-8/h4-5H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEPGZPIBBBFQBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1Br)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BrN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-4-methyl-2-propan-2-ylpyrimidine |
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